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Cat. No.: B10789993

Get Quote

Abstract & Core Utility
PRT-060318 (CAS 1194961-19-7) is a potent, reversible, and highly selective small-molecule

inhibitor of Spleen Tyrosine Kinase (Syk). In platelet biology, it is the reference tool for

dissecting signaling pathways downstream of ITAM (Immunoreceptor Tyrosine-based Activation

Motif) receptors, specifically Glycoprotein VI (GPVI) and FcγRIIa.

Unlike broad-spectrum tyrosine kinase inhibitors, PRT-060318 exhibits minimal off-target

activity against other platelet kinases (e.g., Src family kinases), making it essential for

distinguishing between collagen-mediated activation (Syk-dependent) and soluble agonist

activation (ADP/Thrombin, which are largely Syk-independent).

Primary Applications:

GPVI Pathway Analysis: Blocking collagen or convulxin-induced aggregation.

HIT Research: Investigating Heparin-Induced Thrombocytopenia via FcγRIIa inhibition.

CLEC-2 Signaling: Studying podoplanin-induced platelet activation.
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Mechanism of Action
Platelet activation occurs via two primary distinct signaling architectures: G-Protein Coupled

Receptors (GPCRs) and Tyrosine Kinase-linked receptors. PRT-060318 specifically targets the

latter.

When collagen binds to GPVI, the associated FcRγ-chain is phosphorylated by Src kinases

(Fyn/Lyn). This recruits Syk, which is activated and subsequently phosphorylates the adaptor

protein LAT. This forms a "signalosome" that activates PLCγ2, leading to Calcium mobilization

and aggregation. PRT-060318 binds the ATP-binding pocket of Syk, effectively severing this

cascade.

Figure 1: GPVI-Syk Signaling Pathway & Point of
Inhibition
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Caption: Schematic of the GPVI signaling cascade. PRT-060318 inhibits Syk, preventing LAT

phosphorylation and subsequent aggregation downstream of collagen.

Materials & Preparation
Reagents

PRT-060318 (CAS 1194961-19-7): Molecular Weight ~340.42 g/mol .[1][2]

Vehicle: Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9%.

Agonists:

Target: Collagen Type I (2–10 µg/mL) or Convulxin (50–100 ng/mL).

Negative Control: ADP (5–10 µM) or TRAP-6 (10–20 µM).

Buffer: Modified Tyrode’s Buffer (for washed platelets) or Citrated Plasma (for PRP).

Stock Solution Protocol
PRT-060318 is hydrophobic and insoluble in water.

Concentration: Prepare a 10 mM master stock in 100% DMSO.

Calculation: Dissolve 3.4 mg of PRT-060318 in 1 mL DMSO.

Aliquot: Dispense into 20–50 µL aliquots to avoid freeze-thaw cycles.

Storage: Store at -20°C (stable for 1 month) or -80°C (stable for 6 months). Protect from

light.

Working Solutions
Prepare fresh on the day of the assay. Dilute the 10 mM stock in saline or buffer only

immediately before addition if possible, or keep as a 100x concentrate in DMSO to minimize

precipitation.

Target Final Assay Concentration: 0.5 µM – 10 µM.
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IC50 Reference: ~2.5 µM in Plasma Rich Plasma (PRP); ~0.5–1.0 µM in Washed Platelets

(due to lack of protein binding).

Experimental Protocol: Light Transmission
Aggregometry (LTA)
This protocol validates the efficacy of PRT-060318 in human Platelet-Rich Plasma (PRP).

Phase 1: Sample Preparation
Blood Draw: Collect whole blood into 3.2% trisodium citrate tubes (1:9 ratio). Discard the first

2 mL to avoid tissue factor contamination.

PRP Isolation: Centrifuge at 200 x g for 10-15 minutes at room temperature (RT). Carefully

transfer the supernatant (PRP) to a fresh polypropylene tube.

PPP Isolation: Centrifuge the remaining blood at 2000 x g for 10 minutes to obtain Platelet-

Poor Plasma (PPP) for the blank.

Normalization: Adjust PRP platelet count to 250 x 10^9/L using autologous PPP if necessary.

Phase 2: Inhibition Assay Workflow
Critical Step: Syk inhibitors require adequate pre-incubation time to penetrate the platelet

membrane and bind the kinase.

Blanking: Set the aggregometer baseline (100% transmission) using PPP.

Loading: Add 495 µL of PRP to the cuvette containing a stir bar (1200 rpm, 37°C).

Inhibitor Addition:

Add 2.5 µL of PRT-060318 working stock (e.g., 1 mM stock for 5 µM final).

Vehicle Control: Add 2.5 µL of DMSO to a separate cuvette.

Note: Keep final DMSO concentration < 0.5% to avoid solvent toxicity.
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Incubation: Incubate at 37°C for 5 to 10 minutes.

Agonist Addition: Add the agonist (e.g., Collagen 2 µg/mL) to initiate aggregation.

Measurement: Record light transmission for 6–10 minutes.

Figure 2: Experimental Workflow
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Caption: Step-by-step workflow for testing PRT-060318 in LTA assays.

Data Analysis & Expected Results
Quantitative Assessment
Calculate the Percentage of Maximum Aggregation (PMA) compared to the Vehicle Control.

Parameter
Vehicle Control
(DMSO)

PRT-060318 (5 µM) Interpretation

Agonist: Collagen > 70% Aggregation < 10% Aggregation

Valid: Syk blockade

prevents GPVI

signaling.

Agonist: Convulxin > 80% Aggregation < 5% Aggregation
Valid: Specific GPVI

blockade.

Agonist: ADP > 60% Aggregation > 55% Aggregation

Specificity Check: Syk

inhibition should NOT

affect ADP.

Agonist: TRAP-6 > 80% Aggregation > 75% Aggregation

Specificity Check: Syk

inhibition should NOT

affect PAR1.
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Calculating IC50
To determine the IC50 for your specific donor pool:

Run the assay with PRT-060318 concentrations: 0.1, 0.3, 1.0, 3.0, 10.0 µM.

Plot % Inhibition (Y-axis) vs. Log[Concentration] (X-axis).

Fit using a non-linear regression (4-parameter logistic).

Expected IC50: ~2–3 µM in PRP; ~0.5 µM in washed platelets.

Troubleshooting & Optimization
Issue Probable Cause Solution

Precipitation
High concentration in aqueous

buffer.

Do not pre-dilute in saline. Add

DMSO stock directly to PRP

while stirring.

No Inhibition Insufficient incubation time.

Increase incubation from 2 min

to 10 min to ensure

intracellular access.

Inhibition of ADP
Off-target toxicity or DMSO >

1%.

Ensure final DMSO is < 0.5%.

Verify compound identity (PRT-

060318 vs broad kinase

inhibitors).

Variable IC50 Plasma protein binding.[3]

IC50 shifts 5-10x between

Washed Platelets and PRP.

Stick to one matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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